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Compound of Interest

4'-(Bromomethyl)-[1,1'-biphenyl]-2-
Compound Name:
carboxamide

Cat. No.: B127465

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide is a biphenyl derivative that serves as a
key intermediate and a significant impurity in the synthesis of Telmisartan, an angiotensin Il
receptor antagonist used in the management of hypertension.[1] A thorough understanding of
its physicochemical properties is crucial for optimizing synthetic routes, developing analytical
methods for quality control, and evaluating its potential biological implications. This technical
guide provides a comprehensive overview of the known physicochemical data, experimental
protocols, and relevant biological information for 4'-(Bromomethyl)-[1,1'-biphenyl]-2-
carboxamide.

Physicochemical Properties

A summary of the key physicochemical properties of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-
carboxamide is presented in the tables below. These values have been compiled from various
sources and include both experimental and computed data.

General and Physical Properties
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Property Value Source
Molecular Formula C14H12BrNO [2][3]
Molecular Weight 290.16 g/mol [2][3]
CAS Number 147404-72-6 [2][3]
Appearance White to Off-White Solid [4]
Melting Point 219-221°C [4]
Density 1.429 g/cm3 [4]
Chloroform (Very Slightly,
Solubility Heated), DMSO (Slightly), [4]
Methanol (Slightly, Heated)
Under inert gas (nitrogen or
Storage [4]
Argon) at 2-8°C
Computed Properties
Property Value Source
XLogP3 2.8 [3]

Topological Polar Surface Area  43.1 A2

[3]

Hydrogen Bond Donor Count 1

[3]

Hydrogen Bond Acceptor
Count

[3]

Rotatable Bond Count 2

[3]

Experimental Protocols

Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-

carboxamide

A common method for the synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide

involves the bromination of 4'-methylbiphenyl-2-carboxamide. The following protocol is based
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on the procedure described in European Patent EP 0 553 879 A2.[5]

Materials:

4'-methylbiphenyl-2-carboxamide

N-Bromosuccinimide (NBS)

2,2'-Azobis(2,4-dimethylvaleronitrile) (V-65) or other radical initiator
Methylene chloride (CH2Clz2)

Water

Procedure:

A reaction vessel is charged with methylene chloride, 4'-methylbiphenyl-2-carboxamide, N-
bromosuccinimide, and a catalytic amount of a radical initiator such as 2,2'-azobis(2,4-
dimethylvaleronitrile).

The reaction mixture is heated to reflux (approximately 45-47 °C) with stirring for a period of
3 to 4 hours.

After the reaction is complete, the mixture is cooled, and the byproduct, succinimide, is
removed by washing the organic layer with water.

The methylene chloride layer is then gradually cooled to 0°C to induce crystallization of the
product.

The resulting white crystals of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide are
collected by filtration, washed with cold methylene chloride, and dried.

Yield:

The reported yield for this process is approximately 60.5%.[5]

Purification
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Purification of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide can be achieved by
recrystallization from a suitable solvent system. Based on the synthesis protocol, methylene
chloride is a viable solvent for crystallization.[5] Further purification, if necessary, could be
performed using column chromatography on silica gel, employing a solvent gradient of hexane
and ethyl acetate.

Biological Information
Role as a Telmisartan Impurity

4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide is primarily recognized as a process-
related impurity in the manufacturing of Telmisartan.[1] Its presence in the final drug product
needs to be monitored and controlled to ensure the safety and efficacy of the medication.

In Vitro Metabolism

In vitro studies have shown that 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide can be
metabolized. The primary metabolic pathways involve the transformation of the bromomethyl
group. The main metabolites identified are 4'-hydroxymethyl-[1,1'-biphenyl]-2-carboxamide and
4'-carboxy-[1,1'-biphenyl]-2-carboxamide.[6]

Visualizations
Synthesis Workflow

Reactants

Radical Initiator Products
Process -
Succinimide
=

Bromination in
[N-Bromosuccinimide]~ Methylene Chloride
(Reflux) |

4'-Methylbiphenyl-
2-carboxamide

4'-(Bromomethyl)-[1,1'-biphenyl]

-2-carboxamide

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b127465?utm_src=pdf-body
https://patentimages.storage.googleapis.com/ea/ff/54/bc259803e0b2a6/EP0553879A2.pdf
https://www.benchchem.com/product/b127465?utm_src=pdf-body
https://veeprho.com/impurities/telmisartan-bromo-amide-impurity/
https://www.benchchem.com/product/b127465?utm_src=pdf-body
https://www.biosynth.com/p/IB19246/147404-72-6-4-bromomethyl-11-biphenyl-2-carboxam
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide.
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Caption: In Vitro Metabolism of 4'-(Bromomethyl)-[1,1'-biphenyl]-2-carboxamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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